Cas no 105020-38-0 (Methyl 1-methyl-1,2,3-triazole-5-carboxylate)

• Product Name: Methyl 1-methyl-1,2,3-triazole-5-carboxylate
• CAS No: 105020-38-0
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD16495899
• CID: 126575
• PubChem ID: 13723774
• Update Time: 2025-04-18

Methyl 1-methyl-1,2,3-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-methyl-1H-1,2,3-triazole-5-carboxylate
• 1H-1,2,3-Triazole-5-carboxylicacid, 1-methyl-, methyl ester
• 1-methyl-1H-1,2,3-Triazole-5-carboxylic acid methyl ester
• methyl 3-methyltriazole-4-carboxylate
• 1-Methyl-1,2,3-triazol-5-carbonsaeure-methylester
• 3-methyl 2H-1,2,3-triazole-4-carboxylic acid methyl ester
• 3-methyl-3H-1,2,3-triazole-4-carboxylic acid methyl ester
• Methyl 1-Methyl-1,2,3-triazole-5-carboxylate
• 1H-1,2,3-Triazole-5-carboxylic acid, 1-methyl-, methyl ester
• PubChem19255
• 6902AJ
• TRA0061053
• SY008376
• Methyl1-Methyl-1,2,3-triazole-5-carboxylate
• AS-31646
• MFCD16495899
• Methyl 1-Methyl-1 pound not2 pound not3-triazole-5-carboxylate
• 105020-38-0
• 1H-1,2,3-Triazole-5-carboxylicacid,1-methyl-,methylester(9CI)
• DTXSID50547677
• CS-0127886
• FT-0753708
• AKOS022182395
• A896086
• SCHEMBL1412690
• METHYL 3-METHYL-1,2,3-TRIAZOLE-4-CARBOXYLATE
• DB-059285
• Methyl 1-methyl-1,2,3-triazole-5-carboxylate

• MDL： MFCD16495899
• Inchi： 1S/C5H7N3O2/c1-8-4(3-6-7-8)5(9)10-2/h3H,1-2H3
• InChI Key： FYMBUAMMFZJMJG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CN=NN1C)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57
• XLogP3: -0.1

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 277.3±33.0 °C at 760 mmHg
• Flash Point: 121.5±25.4 °C
• Refractive Index: 1.57
• PSA: 57.01000
• LogP: -0.39830
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 1-methyl-1,2,3-triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles